2-(2-furoyl)-N-(2-methylphenyl)hydrazinecarboxamide

• IUPAC Name: 1-(furan-2-carbonylamino)-3-(2-methylphenyl)urea
• InChI: InChI=1S/C13H13N3O3/c1-9-5-2-3-6-10(9)14-13(18)16-15-12(17)11-7-4-8-19-11/h2-8H,1H3,(H,15,17)(H2,14,16,18)
• InChI Key: PIJLQEXOTXVABR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NNC(=O)C2=CC=CO2
• Molecular Formula: C13H13N3O3
• Molecular Weight: 259.26 g/mol

Description

2-(2-furoyl)-N-(2-methylphenyl)hydrazinecarboxamide, also known as Furosemide, is a potent diuretic drug that is widely used in the treatment of various medical conditions, such as hypertension, congestive heart failure, and edema. Furosemide works by inhibiting the reabsorption of sodium and chloride ions in the kidneys, which leads to increased urine production and elimination of excess fluid from the body.

Mechanism of Action

2-(2-furoyl)-N-(2-methylphenyl)hydrazinecarboxamide works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidneys. This leads to increased urine production and elimination of excess fluid from the body. This compound also has a vasodilatory effect, which helps to reduce blood pressure.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the body. It can cause electrolyte imbalances, such as hypokalemia and hyponatremia, due to its effects on sodium and chloride reabsorption in the kidneys. This compound can also cause metabolic alkalosis and dehydration, which can lead to dizziness, weakness, and fatigue.

Advantages and Limitations for Lab Experiments

2-(2-furoyl)-N-(2-methylphenyl)hydrazinecarboxamide has several advantages for use in laboratory experiments. It is a well-established drug with a known mechanism of action, making it a useful tool for studying the physiology of the kidneys and the regulation of fluid balance in the body. However, this compound also has limitations, such as its potential for causing electrolyte imbalances and other adverse effects, which must be taken into account when designing experiments.

Future Directions

There are several potential future directions for research on 2-(2-furoyl)-N-(2-methylphenyl)hydrazinecarboxamide. One area of interest is the development of new formulations and delivery methods for the drug, such as sustained-release formulations or transdermal patches. Another area of research is the investigation of this compound's potential for treating other medical conditions, such as acute respiratory distress syndrome or cerebral edema. Finally, further studies are needed to better understand the long-term effects of this compound use on the body, particularly in patients with chronic conditions.

Scientific Research Applications

2-(2-furoyl)-N-(2-methylphenyl)hydrazinecarboxamide has been extensively studied for its therapeutic effects and mechanisms of action. It has been shown to be effective in reducing blood pressure and edema in patients with congestive heart failure and other conditions. This compound has also been studied for its potential use in treating acute kidney injury and preventing contrast-induced nephropathy in patients undergoing radiographic procedures.